Cas no 1806745-91-4 (6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806745-91-4
• MF: C₈H₅F₃N₂O₅
• MW: 266.130912542343
• CID: 4841244
• Update Time: 2025-06-15

6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3N2O5/c1-3-2-4(18-8(9,10)11)6(13(16)17)5(12-3)7(14)15/h2H,1H3,(H,14,15)
• InChI Key： RMVJXHCVGYRHEJ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=NC(C(=O)O)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid: A Promising Compound in Medicinal Chemistry

6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid is a multifunctional organic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. Its chemical formula, CAS No. 1806745-91-4, represents a complex arrangement of functional groups, including a nitro group, a trifluoromethoxy group, and a carboxylic acid moiety. These structural features contribute to its potential biological activity and pharmacological properties, making it a valuable candidate for drug discovery and development.

The 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid molecule contains a pyridine ring as its core structure, which is a six-membered aromatic heterocycle. The pyridine ring is substituted with multiple functional groups, including a methyl group at the 6-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 4-position. The carboxylic acid group is attached to the 2-position of the pyridine ring, forming a key structural element. This combination of substituents creates a highly polar molecule with potential interactions with biological targets.

Recent studies have highlighted the importance of 6-Methyl-3-nitro-4-(trifluoromethyloxy)pyridine-2-carboxylic acid in the development of small-molecule therapeutics. The presence of the trifluoromethoxy group, which is a common feature in many pharmaceutical compounds, enhances the metabolic stability of the molecule while maintaining its biological activity. This group also contributes to the molecule's hydrophobicity, which may influence its ability to cross cell membranes and interact with intracellular targets.

The 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid compound exhibits potential as a lead molecule for the design of novel drugs targeting specific disease pathways. The nitro group at the 3-position of the pyridine ring may participate in redox reactions, making the molecule a candidate for the development of antioxidants or anti-inflammatory agents. Additionally, the carboxylic acid group can act as a hydrogen bond donor, facilitating interactions with protein receptors and enhancing the molecule's binding affinity.

Current research in medicinal chemistry has focused on the synthesis and optimization of 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid derivatives. Scientists are exploring various synthetic routes to improve the efficiency of its production while minimizing byproducts. One notable approach involves the use of microwave-assisted synthesis, which has been shown to enhance reaction rates and reduce reaction times compared to traditional methods. This advancement is crucial for the scalability of the compound's production for pharmaceutical applications.

The pharmacokinetic properties of 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid are being investigated to determine its potential as a therapeutic agent. Researchers are analyzing factors such as solubility, bioavailability, and metabolic stability to assess its suitability for clinical use. Preliminary studies suggest that the molecule has favorable solubility characteristics, which is essential for its absorption in the gastrointestinal tract and subsequent distribution in the body.

Recent advancements in computational chemistry have allowed for the prediction of the biological activity of 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid derivatives. Molecular docking studies have been used to model the interactions between the compound and various protein targets, providing insights into its potential mechanisms of action. These computational tools are invaluable for the rational design of new drugs and the optimization of existing compounds.

The 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid molecule has also been studied for its potential applications in the field of agrochemicals. Its structural characteristics make it a promising candidate for the development of pesticides or herbicides with improved efficacy and reduced environmental impact. The trifluoromethoxy group, in particular, contributes to the molecule's stability and selectivity, which are critical factors in the design of environmentally friendly agrochemicals.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the exploration of 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid in drug discovery programs. These partnerships are facilitating the translation of basic research into practical applications, with a focus on addressing unmet medical needs. The development of novel derivatives of this compound is expected to yield new therapeutic options for a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

As the field of medicinal chemistry continues to evolve, the 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid molecule remains a subject of intense research. Ongoing studies are aimed at uncovering its full potential in therapeutic applications while addressing challenges related to its synthesis, stability, and biological activity. The continued exploration of this compound is likely to lead to significant advancements in the development of new drugs and the improvement of existing therapeutic strategies.

In conclusion, the 6-Methyl-3-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid molecule represents a promising candidate for drug discovery and development. Its unique structural features and potential biological activity make it a valuable asset in the quest for novel therapeutics. As research in this area progresses, the compound is expected to play an increasingly important role in the treatment of various diseases, contributing to the advancement of medicine and the improvement of patient outcomes.